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Compound of Interest

Compound Name: Sodium Formate

Cat. No.: B104965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical and chemical

specifications of technical grade sodium formate (HCOONa). It is intended to be a resource

for researchers, scientists, and professionals in drug development who utilize this compound in

their work. The guide summarizes key quantitative data in structured tables, outlines detailed

experimental protocols for quality assessment, and provides visual diagrams to illustrate

important chemical processes and workflows.

Physical and Chemical Properties
Sodium formate, the sodium salt of formic acid, is a white crystalline powder.[1][2] It is

deliquescent, meaning it readily absorbs moisture from the air.[3][4][5] It has a faint odor of

formic acid. Technical grade sodium formate is widely used in various industrial applications,

including as a buffering agent, a de-icing agent, and in the leather and textile industries.

Table 1: General Physical and Chemical Properties of Sodium Formate
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Property Value References

Chemical Formula HCOONa

Molecular Weight 68.01 g/mol

Appearance
White crystalline powder or

granules

Density 1.92 g/cm³ (at 20 °C)

Melting Point 253 °C (487 °F; 526 K)

Boiling Point
Decomposes upon further

heating

Solubility in Water

Highly soluble; 97.2 g/100 mL

(at 20 °C), 160 g/100 mL (at

100 °C)

Solubility in Other Solvents

Soluble in glycerol; slightly

soluble in ethanol; insoluble in

ether

pH of Aqueous Solution Basic (alkaline)

1 mM Solution ~7.4

10 mM Solution ~7.83

100 mM Solution ~8.25

0.2 M Solution ~8.02

Technical Specifications
Technical grade sodium formate is suitable for most industrial applications but contains a

quantifiable level of impurities that may make it unsuitable for food or pharmaceutical uses

without further purification. The specifications for technical grade can vary by manufacturer, but

typical values are presented below. For higher purity requirements, ACS reagent grade or other

analytical grades should be considered.
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Table 2: Typical Specifications for Technical Grade Sodium Formate

Parameter Specification References

Assay (Purity) ≥ 93.0 - 97.0%

Water (Moisture) Content ≤ 0.5 - 1.5%

Sodium Hydroxide (NaOH) ≤ 0.05 - 1.0%

Sodium Carbonate (Na₂CO₃) ≤ 1.3 - 2.0%

Sodium Chloride (NaCl) ≤ 0.5 - 3.0%

Sodium Sulfide (Na₂S) ≤ 0.06 - 0.1%

Insoluble Matter ≤ 0.005%

Chloride (Cl⁻) ≤ 0.001 - 0.01%

Sulfate (SO₄²⁻) ≤ 0.001 - 0.02%

Iron (Fe) ≤ 5 ppm (0.0005%) - 0.002%

Heavy Metals (as Pb) ≤ 5 ppm (0.0005%) - 0.002%

Calcium (Ca) ≤ 0.005%

Experimental Protocols
Accurate determination of the specifications outlined above requires standardized analytical

methods. The following sections detail common experimental protocols for key quality control

tests.

Assay (Purity) Determination by Redox Titration
This method determines the purity of sodium formate based on its reducing properties. It

involves titration with a standardized solution of potassium permanganate in a basic medium.

Protocol:

Sample Preparation: Accurately weigh approximately 0.88 g of the sodium formate sample.

Transfer it to a 250 mL volumetric flask, dissolve with 50 mL of deionized water, and then
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dilute to the mark with water. Mix the solution thoroughly.

Reaction Setup: Pipette 25.0 mL of the sample solution into a 250 mL glass-stoppered flask.

Add 3 mL of 10% sodium hydroxide solution and exactly 50.0 mL of a standardized 0.1 N

potassium permanganate (KMnO₄) volumetric solution.

Heating: Heat the mixture on a hot plate to approximately 100 °C for 20 minutes. This

ensures the complete oxidation of formate to carbonate.

Titration: Cool the flask completely to room temperature. Add 4 g of potassium iodide (KI)

crystals and mix to dissolve. Carefully add 5 mL of 25% sulfuric acid solution. The excess

permanganate liberates iodine from the potassium iodide.

Endpoint Determination: Immediately titrate the liberated iodine with a standardized 0.1 N

sodium thiosulfate (Na₂S₂O₃) solution, using a starch indicator near the endpoint. The

endpoint is reached when the blue color of the starch-iodine complex disappears.

Calculation: The purity of sodium formate is calculated based on the volume of potassium

permanganate consumed in the reaction. A blank titration without the sodium formate
sample should also be performed to account for any interfering substances.
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Sample Preparation

Oxidation Reaction

Back Titration

1. Weigh ~0.88g
Sodium Formate

2. Dissolve in H₂O
in 250mL flask

3. Take 25.0mL
aliquot

4. Add NaOH and
0.1N KMnO₄

5. Heat at 100°C
for 20 min

6. Cool to
room temp

7. Add KI and
H₂SO₄

8. Titrate with 0.1N
Na₂S₂O₃

9. Record volume at
starch endpoint

10. Calculate Purity

Click to download full resolution via product page

Caption: Workflow for Sodium Formate Purity Assay via Titration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b104965?utm_src=pdf-body-img
https://www.benchchem.com/product/b104965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Moisture Content Determination
Due to its hygroscopic nature, determining the water content is critical. Two common methods

are oven drying and Karl Fischer titration.

Protocol 1: Oven Drying Method

Accurately weigh a representative sample of sodium formate (e.g., 5-10 g) and record the

initial weight.

Place the sample in a pre-heated oven at 105-110 °C. This temperature is sufficient to

evaporate moisture without causing significant decomposition of the sodium formate.

Heat the sample for a specified period, typically 2-4 hours.

Remove the sample and cool it in a desiccator to prevent reabsorption of atmospheric

moisture.

Weigh the dried sample. The moisture content is calculated from the weight loss.

Protocol 2: Karl Fischer Titration This is a highly accurate and specific method for determining

water content.

Prepare a Karl Fischer reagent, which contains iodine, sulfur dioxide, a base (like imidazole),

and a solvent (like methanol).

Weigh a known amount of the sodium formate sample and dissolve it in a suitable

anhydrous solvent, typically methanol.

Titrate the sample solution with the Karl Fischer reagent using an automatic titrator.

The titrator detects the endpoint when all the water in the sample has reacted. The volume of

reagent used is then used to calculate the moisture content.

Determination of Impurities
Insoluble Matter:
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Dissolve a known weight of the sample (e.g., 20 g) in deionized water (e.g., 200 mL).

Filter the solution through a pre-weighed, fine-porosity filtering crucible.

Wash the residue with deionized water, dry the crucible at 105 °C, cool in a desiccator, and

weigh. The increase in weight corresponds to the insoluble matter.

Chloride and Sulfate: These ions are typically determined by turbidimetric or colorimetric

methods. For chloride, a sample solution is treated with silver nitrate in an acidic medium, and

the resulting turbidity is compared to a standard. For sulfate, the sample is treated with barium

chloride, and the barium sulfate turbidity is measured.

Heavy Metals and Iron: These are often determined using Atomic Absorption Spectroscopy

(AAS) or Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES).

Sample Preparation: A large sample (e.g., 20 g) is ignited in a crucible at 600 °C.

The residue is dissolved in acid (e.g., hydrochloric acid) and diluted to a known volume.

This solution is then analyzed by AAS or ICP-OES, and the concentration of specific metals

is determined by comparing the instrument response to that of calibrated standards.

Chemical Behavior and Pathways
pH in Aqueous Solution
Sodium formate is the salt of a weak acid (formic acid, HCOOH) and a strong base (sodium

hydroxide, NaOH). When dissolved in water, the formate ion (HCOO⁻) hydrolyzes to form

formic acid and hydroxide ions (OH⁻), resulting in a basic or alkaline solution.
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+

HCOO⁻ (Formate Ion)
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HCOOH (Formic Acid)
+

OH⁻ (Hydroxide Ion)

Result:
Basic Solution (pH > 7)
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Caption: Hydrolysis of Sodium Formate in Aqueous Solution.

Thermal Decomposition
When heated strongly, sodium formate decomposes. The initial decomposition yields sodium

oxalate and hydrogen gas. Upon further heating to a higher temperature, the sodium oxalate

then decomposes into sodium carbonate and carbon monoxide.
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Caption: Thermal Decomposition Pathway of Sodium Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b104965?utm_src=pdf-body-img
https://www.benchchem.com/product/b104965?utm_src=pdf-body
https://www.benchchem.com/product/b104965?utm_src=pdf-custom-synthesis
https://jiuanchemical.com/sodium-formate-a-comprehensive-guide-to-its-properties-and-uses/
https://www.zbchemic.com/blog/how-to-determine-the-purity-of-sodium-formate-1866693.html
https://en.wikipedia.org/wiki/Sodium_formate
https://www.geeksforgeeks.org/chemistry/sodium-formate-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/sodium-formate-formula-structure-properties-uses-sample-questions/
https://mubychem.com/MSDS/Sodium-Formate%20MSDS.htm
https://www.benchchem.com/product/b104965#physical-and-chemical-specifications-of-technical-grade-sodium-formate
https://www.benchchem.com/product/b104965#physical-and-chemical-specifications-of-technical-grade-sodium-formate
https://www.benchchem.com/product/b104965#physical-and-chemical-specifications-of-technical-grade-sodium-formate
https://www.benchchem.com/product/b104965#physical-and-chemical-specifications-of-technical-grade-sodium-formate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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